Hydroxy Bupropion

Description

Hydroxybupropion is a major metabolite of bupropion, an antidepressant . Bupropion is a norepinephrine and dopamine reuptake inhibitor used to treat major depressive disorder (MDD), seasonal affective disorder (SAD), and to aid in smoking cessation . Hydroxybupropion is created through the oxidation of bupropion via CYP2B6 . While bupropion exerts its effects by inhibiting the reuptake of norepinephrine and dopamine , hydroxybupropion is also believed to contribute to the antidepressant activity of the drug .

Chemically, hydroxybupropion is an aromatic ketone with a molecular weight of 255.74 g/mol . It exists mainly as a cyclic acetal (2-hydroxy-2-(3-chlorophenyl)-3,5,5-trimethylmorpholine) . The compound has a molecular formula of C13 H18 Cl N O2 . Two enantiomers of hydroxybupropion are (R,R)-Hydroxy Bupropion and R-4'-hydroxybupropion .

Bupropion is clinically administered as a racemate for managing depression, aiding in smoking cessation, and managing weight . It is also a phenotypic probe of CYP2B6 activity . Besides hydroxybupropion, other metabolites of bupropion include erythro- and threo-dihydrobupropion, formed through carbonyl reductases . These metabolites, including hydroxybupropion, exhibit pharmacological activity .

• CAS No.: 357399-43-0
• Product Name: Hydroxy Bupropion
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-3,5,5-trimethylmorpholin-2-ol
• Standard InChI: InChI=1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3
• Standard InChIKey: RCOBKSKAZMVBHT-UHFFFAOYSA-N
• SMILES: CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O
• Canonical SMILES: CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: Hydroxy Bupropion, Mixture of Stereoisomers; 2-(3-Chlorophenyl)-3,5,5-triMethyl-; 2-Hydroxy-2-(3’-chlorophenyl)-3,5,5-trimethylmorpholine
• PubChem Compound: 9837966
• Last Modified: Aug 15 2023